N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[(1,5-dimethylpyrazol-3-yl)methyl]urea
• InChI: InChI=1S/C14H16N4O3/c1-9-5-11(17-18(9)2)7-15-14(19)16-10-3-4-12-13(6-10)21-8-20-12/h3-6H,7-8H2,1-2H3,(H2,15,16,19)
• InChI Key: LNKUKQLDXIOZRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CNC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea, also known as BDBU, is a chemical compound that has been studied extensively for its potential applications in scientific research. BDBU is a urea derivative that has been found to have a variety of biochemical and physiological effects, making it a promising compound for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea is not fully understood, but it is believed to act as a nucleophile in many reactions. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been found to be a versatile ligand, forming stable complexes with a variety of metals through coordination of the pyrazole and urea groups.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been found to have a number of biochemical and physiological effects. In one study, N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea was found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has also been found to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea in laboratory experiments is its versatility as a ligand for a variety of metals. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been found to be an effective ligand for many metals, making it a useful tool for catalytic reactions and other synthetic applications.
One limitation of using N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea in laboratory experiments is its potential toxicity. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been found to have cytotoxic effects in some cell lines, and care should be taken when handling the compound.

Future Directions

There are a number of potential future directions for research on N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea. One area of interest is its use as a ligand for new metal catalysts, particularly for reactions involving challenging substrates.
Another area of interest is the development of new synthetic methods using N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea as a reagent. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been used in a number of reactions to synthesize new compounds, and there is potential for the development of new methods using N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea as a key reagent.
Finally, there is potential for the development of new applications for N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea in the biomedical field. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been found to have antifungal and antibacterial properties, and there is potential for the development of new antimicrobial agents based on N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea.

Synthesis Methods

N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea can be synthesized through a multi-step process that involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with 1,5-dimethyl-1H-pyrazole-3-carboxylic acid, followed by the addition of N,N'-dicyclohexylcarbodiimide and 1-hydroxybenzotriazole. The resulting product is then treated with urea to yield N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been studied for its potential applications in a variety of scientific research areas. One area of interest is its use as a ligand for metal catalysts in organic synthesis. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been found to be an effective ligand for a variety of metals, including palladium, platinum, and gold, and has been used in a number of catalytic reactions.
Another area of research interest is N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea's potential as a reagent for the synthesis of new compounds. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]urea has been used in a number of reactions to synthesize new compounds with interesting properties, such as fluorescent dyes and antimicrobial agents.